molecular formula C11H16N2O2 B6179580 [1-(2-methoxyphenyl)propan-2-yl](methyl)nitrosoamine CAS No. 2768326-80-1

[1-(2-methoxyphenyl)propan-2-yl](methyl)nitrosoamine

Cat. No. B6179580
CAS RN: 2768326-80-1
M. Wt: 208.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Methoxyphenyl)propan-2-yl](methyl)nitrosoamine, also known as Methylnitrosoamine (MNA) is a synthetic organic compound belonging to the nitrosoamine family. It is a colorless liquid at room temperature and pressure with a boiling point of about 210°C. MNA has been studied for its potential applications in scientific research, particularly in the areas of biochemistry, physiology, and pharmacology.

Mechanism of Action

MNA has been shown to act as an inhibitor of various enzymes, including cytochrome P450 enzymes and cyclooxygenase enzymes. It has also been shown to act as a modulator of various receptors, including opioid receptors, serotonin receptors, and dopamine receptors. Additionally, MNA has been shown to interact with various proteins and other molecules, such as DNA and lipids, in a manner that affects their activity.
Biochemical and Physiological Effects
MNA has been shown to have various biochemical and physiological effects. For example, it has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, as well as receptors involved in the regulation of various physiological processes. Additionally, MNA has been shown to interact with various proteins and other molecules, such as DNA and lipids, in a manner that affects their activity.

Advantages and Limitations for Lab Experiments

MNA has several advantages for use in laboratory experiments. For example, it is relatively easy to synthesize, it is stable in aqueous solution, and it is relatively non-toxic. Additionally, MNA has a wide range of potential applications in scientific research. However, there are also some limitations to the use of MNA in laboratory experiments. For example, its effects are not always consistent across different species, and its effects can vary depending on the concentration used.

Future Directions

There are several potential future directions for the use of MNA in scientific research. For example, further research could be conducted to better understand its mechanism of action, to identify potential therapeutic applications, to develop more efficient synthesis methods, and to explore its potential for use in drug delivery systems. Additionally, further research could be conducted to explore its potential for use in the treatment of various diseases and disorders, such as cancer, inflammatory diseases, and neurological disorders. Finally, further research could be conducted to explore its potential for use in the development of new drugs and other compounds.

Synthesis Methods

MNA is typically synthesized through a two-step process. The first step involves the reaction of 2-methoxyphenylacetonitrile with nitrous acid to form the nitroso compound. The second step involves the reaction of the nitroso compound with methyl iodide to form the methylated nitrosoamine. The reaction is typically carried out in aqueous solution at room temperature and pressure.

Scientific Research Applications

MNA has been used in scientific research for its potential applications in biochemistry, physiology, and pharmacology. For example, it has been studied for its potential to inhibit the activity of various enzymes, including cytochrome P450 enzymes and cyclooxygenase enzymes. It has also been studied for its potential to modulate the activity of various receptors, including opioid receptors, serotonin receptors, and dopamine receptors.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [1-(2-methoxyphenyl)propan-2-yl](methyl)nitrosoamine involves the reaction of 2-methoxyacetophenone with isopropylmagnesium bromide, followed by reaction with methyl nitrite to form the desired product.", "Starting Materials": [ "2-methoxyacetophenone", "isopropylmagnesium bromide", "methyl nitrite" ], "Reaction": [ "Step 1: React 2-methoxyacetophenone with isopropylmagnesium bromide in anhydrous ether to form the corresponding Grignard reagent.", "Step 2: Add methyl nitrite to the reaction mixture and stir for several hours at room temperature.", "Step 3: Quench the reaction with dilute hydrochloric acid and extract the product with ether.", "Step 4: Dry the organic layer over anhydrous magnesium sulfate and evaporate the solvent to obtain the desired product." ] }

CAS RN

2768326-80-1

Molecular Formula

C11H16N2O2

Molecular Weight

208.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.